Cas no 7351-61-3 (3-(Trichlorosilyl)propyl methacrylate)

• Product Name: 3-(Trichlorosilyl)propyl methacrylate
• CAS No: 7351-61-3
• MF: C₇H₁₁Cl₃O₂Si
• MW: 261.605540513992
• MDL: MFCD00054720
• CID: 571748
• PubChem ID: 57651974
• Update Time: 2025-06-14

3-(Trichlorosilyl)propyl methacrylate Chemical and Physical Properties

Names and Identifiers

• 3-(Trichlorosilyl)propyl methacrylate
• 3-trichlorosilylpropyl 2-methylprop-2-enoate
• (3-Methacryloyloxypropyl)trichlorosilane
• 2-Propenoic acid,2-methyl-,3-(trichlorosilyl)propyl ester
• 3-(Methacryloxy)propyltrichlorosilane,inhibited(3-Trichlorosilyl propylmethacrylate)
• 3-(trichlorosilyl)propyl 2-methylprop-2-enoate
• 3-methacryloxy-propyltrichloro silane
• DSSTox_CID_7647
• Methacrylic acid,3-(trichlorosilyl)propyl ester
• Methacryloxypropyl trichlorosilane
• NCGC00164325-01
• 3-Methacryloxypropyltrichlorosilane
• DTXSID5027647
• (3-methacryloxypropyl)trichlorosilane
• (.GAMMA.-METHACRYLOXYPROPYL)TRICHLOROSILANE
• DTXCID907647
• methacryloxypropyltrichloro-silane
• TRICHLORO(3-METHACRYLOXYPROPYL)SILANE
• gamma-methacryloxypropyltrichlorosilane
• 7351-61-3
• (.GAMMA.-METHACRYLOYLOXYPROPYL)TRICHLOROSILANE
• 3-(Trichlorosilyl)propyl methacrylate, technical, >=90% (GC)
• MFCD00054720
• DOGMJCPBZJUYGB-UHFFFAOYSA-N
• 2-(2-PHENOXY-ETHOXY)-BENZOICACID
• NCGC00260116-01
• Tox21_202567
• 47R7ND8EC7
• E85360
• CHEMBL1882487
• UNII-47R7ND8EC7
• CAS-7351-61-3
• Methacrylic acid, 3-(trichlorosilyl)propyl ester
• 2-Propenoic acid, 2-methyl-, 3-(trichlorosilyl)propyl ester
• (3-Methacryloyloxypropyl)Trichlorosilane, 90%
• EINECS 230-878-2
• SCHEMBL476606
• 1-PROPANOL, 3-(TRICHLOROSILYL)-, METHACRYLATE
• NS00043150
• Q27259068
• (GAMMA-METHACRYLOXYPROPYL)TRICHLOROSILANE
• (GAMMA-METHACRYLOYLOXYPROPYL)TRICHLOROSILANE

• MDL： MFCD00054720
• Inchi： 1S/C7H11Cl3O2Si/c1-6(2)7(11)12-4-3-5-13(8,9)10/h1,3-5H2,2H3
• InChI Key： DOGMJCPBZJUYGB-UHFFFAOYSA-N
• SMILES： Cl[Si](CCCOC(C(=C)C)=O)(Cl)Cl

Computed Properties

• Exact Mass: 259.95900
• Monoisotopic Mass: 259.959389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.239 g/mL at 20 °C(lit.)
• Boiling Point: 96℃
• Flash Point: Fahrenheit: >201.2 ° f
  Celsius: >94 ° c
  
• Refractive Index: n20/D 1.465(lit.)
• PSA: 26.30000
• LogP: 3.15110

3-(Trichlorosilyl)propyl methacrylate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 2987 8/PG 2
• WGK Germany：3
• Hazard Category Code： 14-34
• Safety Instruction： S26
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：2-8°C
• Risk Phrases：R14

Additional information on 3-(Trichlorosilyl)propyl methacrylate

Comprehensive Analysis of 3-(Trichlorosilyl)propyl methacrylate (CAS No. 7351-61-3): Properties, Applications, and Industry Trends

3-(Trichlorosilyl)propyl methacrylate (CAS No. 7351-61-3), often abbreviated as TCPM, is a versatile organosilane compound widely utilized in material science and industrial applications. Its unique molecular structure combines a reactive methacrylate group with a trichlorosilyl moiety, enabling dual functionality for surface modification and polymerization. This article delves into its chemical characteristics, modern applications, and answers trending questions like "How does TCPM enhance adhesion in composites?" or "What role does TCPM play in nanotechnology?"—topics frequently searched in Google Scholar and AI-driven research tools.

The compound's hydrolytic stability and ability to form covalent bonds with inorganic substrates make it indispensable in polymer coatings and hybrid materials. Recent studies highlight its use in dental resins, where TCPM improves filler-matrix bonding, addressing the popular query: "Which silanes are best for dental composite durability?". Additionally, its role in 3D printing resins aligns with the booming interest in additive manufacturing, as TCPM-modified resins exhibit enhanced layer adhesion and mechanical strength.

From an industrial perspective, TCPM is critical in adhesive formulations for automotive and aerospace sectors. Searches like "high-performance adhesives for lightweight materials" often lead to TCPM-based solutions due to its crosslinking efficiency. Environmental considerations are also addressed; researchers explore waterborne systems incorporating TCPM to reduce VOC emissions—a hot topic in green chemistry forums.

Innovations in nanoparticle functionalization further elevate TCPM's relevance. Its silane coupling agent properties enable precise surface engineering of silica nanoparticles, a technique frequently discussed in nanotechnology circles. This aligns with searches such as "How to modify nanoparticles for drug delivery?", where TCPM's biocompatibility is investigated.

Quality control of 7351-61-3 remains a priority, with analytical methods like FTIR and HPLC ensuring purity—addressing lab professionals' queries on "CAS 7351-61-3 specification standards". Storage recommendations (e.g., moisture-free conditions) are equally searched, reflecting practical user concerns.

In summary, 3-(Trichlorosilyl)propyl methacrylate bridges gaps between organic and inorganic chemistry, answering contemporary demands in material innovation and sustainable technology. Its multifaceted applications, from biomedical devices to smart coatings, ensure its prominence in both academic and industrial landscapes.